2-((5-(3-(3,4-dimethoxyphenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 1,3,4-thiadiazole . Thiadiazole derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities . The compound’s molecular formula is C16H17N7O4S3.
Molecular Structure Analysis
The molecular structure of the compound includes a thiadiazole ring, which is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms . It also contains a ureido group and a methyl group attached to the thiadiazole ring.Physical and Chemical Properties Analysis
The compound has a molecular weight of 467.54. Other specific physical and chemical properties are not provided in the available sources.Scientific Research Applications
Synthesis and Chemical Reactions
The addition reactions of amides and aromatic amines to a CN double bond of thiadiazole derivatives have been studied, showcasing the reactivity of thiadiazole compounds towards various nitrogenated nucleophiles. This research highlights the potential of thiadiazole compounds in synthetic chemistry, providing insights into their complex reactions and equilibrium constants, as demonstrated in studies involving 3,4-diphenyl-1,2,5-thiadiazole 1,1-dioxide and its reactions with different amides and amines (Caram et al., 2003). Additionally, novel thiadiazole derivatives have been synthesized via carbodiimide condensation, highlighting the versatility of thiadiazole compounds in producing a variety of potentially bioactive derivatives (Yu et al., 2014).
Potential Biological Applications
Research on thiadiazole derivatives has unveiled their significant potential as antiproliferative agents. For instance, a series of 2-acetamide-5-phenylthio-1,3,4-thiadiazol derivatives containing a phenyl urea warhead were synthesized and evaluated for their cytotoxic activities against various human cancer cell lines. This work underlines the potential of thiadiazole derivatives in cancer research, particularly in the development of new anticancer agents (Toolabi et al., 2022). Similarly, N-(5-methyl-1,3,4-thiadiazol-2-yl) benzenesulfonamide derivatives have been synthesized and shown marked anticancer activity, highlighting the therapeutic potential of thiadiazole compounds in oncology (Karakuş et al., 2018).
Mechanism of Action
Future Directions
Thiadiazole derivatives, including this compound, continue to be a focus of research due to their broad spectrum of biological activities . Future research may focus on further elucidating the compound’s mechanism of action, optimizing its synthesis, and assessing its potential as a therapeutic agent.
Properties
IUPAC Name |
2-[[5-[(3,4-dimethoxyphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N7O4S3/c1-8-20-21-14(29-8)18-12(24)7-28-16-23-22-15(30-16)19-13(25)17-9-4-5-10(26-2)11(6-9)27-3/h4-6H,7H2,1-3H3,(H,18,21,24)(H2,17,19,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXFXUYSIQYPKEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N7O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.